Cas no 7709-70-8 (Butanedithioamide)

• Product Name: Butanedithioamide
• CAS No: 7709-70-8
• MF: C₄H₈N₂S₂
• MW: 148.249717712402
• CID: 4181672
• PubChem ID: 3614542
• Update Time: 2025-04-24

Butanedithioamide Chemical and Physical Properties

Names and Identifiers

• Butanedithioamide
• SCHEMBL4969205
• AKOS006342766
• 7709-70-8
• 968-880-7

• Inchi： 1S/C4H8N2S2/c5-3(7)1-2-4(6)8/h1-2H2,(H2,5,7)(H2,6,8)
• InChI Key： TWSHKUQTOUCGMY-UHFFFAOYSA-N
• SMILES： C(N)(=S)CCC(N)=S

Computed Properties

• Exact Mass: 148.01289061Da
• Monoisotopic Mass: 148.01289061Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 96.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 116Ų